Cas no 1807007-58-4 (3-Amino-6-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1807007-58-4
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4803417
• Update Time: 2025-06-15

3-Amino-6-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-4-2-1-3(11)5(12-4)6(8,9)10/h1-2H,11H2
• InChI Key： YEFBAUDDTYUMTF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N=1)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1807007-58-4)

3-Amino-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1807007-58-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This fluorinated pyridine derivative is characterized by its unique molecular structure, which combines an amino group, a fluorine atom, and a trifluoromethyl group on a pyridine ring. Such structural features make it a valuable intermediate for synthesizing more complex molecules with enhanced bioactivity and physicochemical properties.

The growing interest in 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its utility in developing compounds for treating inflammatory diseases, cancer, and central nervous system disorders. The presence of both fluoro and trifluoromethyl groups enhances the compound's metabolic stability and lipophilicity, key factors in optimizing drug-like properties.

In agrochemical applications, 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine serves as a precursor for novel pesticides and herbicides. The fluorinated pyridine scaffold is known to improve the efficacy and environmental profile of agrochemicals, aligning with the industry's push toward sustainable solutions. This compound's versatility also extends to material science, where it is used in the synthesis of advanced polymers and liquid crystals with tailored electronic properties.

From a synthetic chemistry perspective, the preparation of 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine involves multi-step processes, including halogenation, amination, and cross-coupling reactions. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for industrial and academic research. The compound's CAS No. 1807007-58-4 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

One of the most discussed topics in relation to 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine is its role in green chemistry. Researchers are investigating eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with global trends toward sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential in AI-driven drug discovery. With the rise of machine learning in pharmaceutical research, 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine is being studied as a building block for virtual screening and molecular modeling. Its structural complexity and functional groups make it an ideal candidate for generating diverse chemical libraries.

For those searching for "fluorinated pyridine derivatives" or "trifluoromethyl pyridine applications," this compound represents a prime example of how subtle molecular modifications can lead to significant advancements in multiple industries. Its CAS No. 1807007-58-4 is often referenced in patents and scientific publications, underscoring its commercial and scientific value.

In summary, 3-Amino-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1807007-58-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of sustainable chemistry and AI-aided molecular design. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future technologies.